Cas no 1805669-44-6 (Ethyl 4-cyano-2,3-dihydroxybenzoate)

• Product Name: Ethyl 4-cyano-2,3-dihydroxybenzoate
• CAS No: 1805669-44-6
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 4957023
• Update Time: 2025-10-29

Ethyl 4-cyano-2,3-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2,3-dihydroxybenzoate

• Inchi： 1S/C10H9NO4/c1-2-15-10(14)7-4-3-6(5-11)8(12)9(7)13/h3-4,12-13H,2H2,1H3
• InChI Key： OEKSZUGDJYKXGG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C#N)=C(C=1O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 2.3
• Topological Polar Surface Area: 90.6

Additional information on Ethyl 4-cyano-2,3-dihydroxybenzoate

Ethyl 4-Cyano-2,3-Dihydroxybenzoate: A Comprehensive Overview

Ethyl 4-cyano-2,3-dihydroxybenzoate, with the CAS number 1805669-44-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoate ester group and a cyano substituent. The presence of hydroxyl groups at positions 2 and 3 on the benzene ring further adds to its chemical complexity and potential applications.

The synthesis of Ethyl 4-cyano-2,3-dihydroxybenzoate involves a series of carefully controlled reactions. Typically, the starting material is a substituted benzoic acid derivative, which undergoes esterification to form the ethyl ester. The cyano group is introduced via nucleophilic substitution or other appropriate methods, depending on the specific conditions required for stability and yield. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

One of the most promising applications of Ethyl 4-cyano-2,3-dihydroxybenzoate lies in its potential as a precursor for drug development. The compound's structure suggests that it could serve as an intermediate in the synthesis of bioactive molecules with anti-inflammatory or antioxidant properties. Studies published in the last year have highlighted its ability to modulate cellular pathways involved in oxidative stress, making it a candidate for therapeutic interventions in diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmaceutical applications, Ethyl 4-cyano-2,3-dihydroxybenzoate has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Researchers have explored its potential in creating novel materials for catalysis and sensing applications, where its electronic properties could be harnessed for enhanced performance.

The chemical stability of Ethyl 4-cyano-2,3-dihydroxybenzoate under various conditions has been thoroughly examined. Recent studies have demonstrated that the compound exhibits good thermal stability up to 150°C and is resistant to hydrolysis under mildly acidic or basic conditions. These properties make it suitable for use in industrial processes where robustness is required.

From an environmental perspective, the biodegradation of Ethyl 4-cyano-2,3-dihydroxybenzoate has been a topic of recent research interest. Studies indicate that under aerobic conditions, the compound can be effectively degraded by microbial communities within a few weeks, suggesting that it poses minimal risk to aquatic ecosystems when properly managed.

In conclusion, Ethyl 4-cyano-2,3-dihydroxybenzoate (CAS No: 1805669-44-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive target for further research and development. As new insights into its synthesis, stability, and functionality continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.